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Compound of Interest

Compound Name: Copper(II) tartrate hydrate

Cat. No.: B1216646 Get Quote

Technical Support Center: Copper-Tartrate
Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with copper-

tartrate solutions. The focus is on preventing the unwanted precipitation of copper(II) hydroxide.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of tartrate in a copper(II) solution?

A1: The primary role of tartrate is to act as a chelating agent. In alkaline conditions, copper(II)

ions (Cu²⁺) would normally react with hydroxide ions (OH⁻) to form a solid precipitate of

copper(II) hydroxide (Cu(OH)₂).[1] Tartrate ions form a stable, water-soluble complex with the

Cu²⁺ ions, which keeps them dissolved in the alkaline solution.[1][2][3] This is the fundamental

principle behind reagents like Fehling's solution.[1]

Q2: Why is maintaining an alkaline pH necessary for many copper-tartrate applications?

A2: An alkaline medium is often required for the specific chemical reactions in which copper-

tartrate solutions are used, such as the oxidation of reducing sugars or aldehydes.[4] For

example, in Fehling's test, the alkaline conditions facilitate the oxidation of the aldehyde group

in a sugar to a carboxylate group, while the copper(II) is reduced to copper(I) oxide.[4][5]
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Q3: Can other ligands be used instead of tartrate?

A3: Yes, other chelating agents can be used to prevent copper(II) hydroxide precipitation in

alkaline solutions. Citrate is another common ligand used for this purpose, as seen in

Benedict's reagent.[1] Other complexing agents like EDTA and Quadrol are also utilized in

technical applications such as electroless copper plating.[3] The choice of ligand depends on

the specific requirements of the experiment, including the desired pH range and the reactivity

of the complex.

Troubleshooting Guide
Issue 1: A blue or greenish-blue precipitate forms immediately upon making the solution

alkaline.

Possible Cause: Insufficient tartrate concentration. If the molar ratio of tartrate to copper(II) is

too low, there will not be enough tartrate ions to fully chelate all the copper(II) ions, leading to

the precipitation of copper(II) hydroxide.

Troubleshooting Steps:

Verify Concentrations: Double-check the calculations and concentrations of your copper

sulfate and sodium potassium tartrate solutions.

Increase Tartrate: Prepare a new solution with a higher molar ratio of tartrate to copper. A

common practice is to ensure the tartrate is in excess.[6]

Order of Addition: When preparing the solution, ensure the copper(II) sulfate solution is

added to the alkaline tartrate solution with stirring, rather than the other way around. This

ensures that copper ions are immediately complexed as they are introduced to the alkaline

environment.

Issue 2: The solution is initially clear, but a precipitate forms over time.

Possible Cause 1: The copper-tartrate complex is not stable over long periods, especially

when the two solutions (e.g., Fehling's A and B) are premixed.[5]

Troubleshooting Steps:
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For reagents like Fehling's solution, always prepare the final mixture fresh by combining

the copper sulfate solution (Fehling's A) and the alkaline tartrate solution (Fehling's B) just

before use.[4][5][7]

Possible Cause 2: The pH of the solution is outside the optimal stability range. While tartrate

is effective at chelating copper(II) in alkaline conditions, extremely high pH values can still

lead to the formation of hydroxo complexes and eventual precipitation.[8]

Troubleshooting Steps:

Measure and Adjust pH: Measure the pH of your final solution. If it is excessively high

(e.g., pH > 12-13), consider adjusting it to a moderately alkaline range where the complex

is known to be stable.

Buffering: For applications requiring precise pH control, consider incorporating a suitable

buffer system.

Issue 3: A reddish-brown precipitate forms unexpectedly.

Possible Cause: Unintended reduction of copper(II) to copper(I). The copper-tartrate

complex is a mild oxidizing agent.[4] If your solution contains reducing agents (e.g., certain

organic molecules, contaminants), the Cu²⁺ can be reduced to Cu⁺, which then forms an

insoluble reddish-brown precipitate of copper(I) oxide (Cu₂O).[5]

Troubleshooting Steps:

Purity of Reagents: Ensure all reagents and solvents are free from contaminating reducing

agents.

Storage: Store the solution protected from light and heat, which can sometimes promote

decomposition or unwanted side reactions.

Quantitative Data Summary
The stability of the copper-tartrate complex is highly dependent on the solution's pH and the

relative concentrations of the reactants. Below are typical concentration ranges used in the

preparation of Fehling's solution, a common copper-tartrate reagent.
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Component Concentration (Solution A) Concentration (Solution B)

Copper(II) Sulfate

Pentahydrate (CuSO₄·5H₂O)
~34.66 g/L -

Potassium Sodium Tartrate

(Rochelle Salt)
- ~173 g/L

Sodium Hydroxide (NaOH) - ~50 g/L

These solutions are typically mixed in equal volumes immediately before use.[7]

Experimental Protocols
Protocol: Preparation of Fehling's Solution

Fehling's solution is a classic example of a stable alkaline copper(II) tartrate complex solution.

It is prepared as two separate solutions that are mixed in equal volumes immediately before

use to ensure stability.[5]

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), also known as Rochelle salt

Sodium hydroxide (NaOH)

Distilled or deionized water

Volumetric flasks (500 mL)

Beakers

Glass stirring rod

Procedure:

Solution A: Aqueous Copper(II) Sulfate
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Weigh out 34.66 g of copper(II) sulfate pentahydrate.

Dissolve the copper sulfate in a beaker containing approximately 400 mL of distilled water.

Carefully transfer the solution to a 500 mL volumetric flask.

Rinse the beaker with small amounts of distilled water and add the rinsings to the volumetric

flask.

Add distilled water to the flask until the bottom of the meniscus reaches the 500 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Solution B: Alkaline Sodium Potassium Tartrate

Weigh out 173 g of potassium sodium tartrate and 50 g of sodium hydroxide.

In a separate large beaker, carefully dissolve the sodium hydroxide in approximately 400 mL

of distilled water. Caution: This process is exothermic and will generate heat. Allow the

solution to cool.

Once the sodium hydroxide solution has cooled, add the potassium sodium tartrate and stir

until it is completely dissolved.

Transfer the solution to a 500 mL volumetric flask.

Rinse the beaker with small amounts of distilled water and add the rinsings to the volumetric

flask.

Add distilled water to the flask up to the 500 mL mark.

Stopper the flask and invert it several times to mix thoroughly.

Usage:

To use Fehling's solution, mix equal volumes of Solution A and Solution B immediately before

performing your experiment. The resulting mixture will be a deep blue color, indicating the

formation of the bistartarocuprate(II) complex.[2]
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Visualizations
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Caption: Chemical equilibrium showing tartrate preventing Cu(OH)₂ precipitation.
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Caption: Workflow for the preparation of stable copper-tartrate solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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